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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of Disperse Red 153,

a significant azo dye. The document compiles available qualitative and quantitative solubility

data in various organic solvents and water. It details a robust experimental protocol for the

precise determination of solubility, ensuring reproducibility for research and development

purposes. Furthermore, this guide presents logical workflows for solvent selection and

experimental execution through schematic diagrams, offering a practical framework for

laboratory applications.

Introduction to Disperse Red 153
Disperse Red 153 is a monoazo dye characterized by its deep red powder form. It is utilized in

the textile industry for dyeing synthetic fibers, particularly polyester. Chemically, it is identified

by the CAS number 78564-87-1. The solubility of Disperse Red 153 in various solvents is a

critical parameter for its application in dyeing processes, as well as for its toxicological and

environmental assessment. Understanding its solubility profile is essential for optimizing dyeing

methodologies, conducting analytical studies, and evaluating its potential environmental fate.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1592451?utm_src=pdf-interest
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of a substance is a quantitative measure of the maximum amount of that

substance that can dissolve in a given amount of solvent at a specific temperature. For

disperse dyes like Disperse Red 153, solubility can vary significantly depending on the polarity

and chemical nature of the solvent.

Quantitative and Qualitative Solubility of Disperse Red
153
The following table summarizes the available solubility data for Disperse Red 153. While

qualitative information is available for several organic solvents, precise quantitative data in

these solvents is not readily found in publicly available literature and would require

experimental determination.

Solvent Solvent Type Solubility Temperature (°C)

Acetone Ketone Soluble[1][2][3][4][5] Not Specified

Chloroform
Chlorinated

Hydrocarbon
Soluble Not Specified

Dimethylformamide

(DMF)
Amide Soluble Not Specified

Water Aqueous 87 µg/L 20

Experimental Protocol for Solubility Determination
To obtain accurate and reproducible quantitative solubility data for Disperse Red 153 in

various organic solvents, the isothermal shake-flask method followed by spectrophotometric

analysis is a reliable and widely accepted technique.

Materials and Equipment
Disperse Red 153 (high purity)

Selected organic solvents (e.g., acetone, chloroform, dimethylformamide) of analytical grade

Analytical balance
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Thermostatic shaker or water bath

Centrifuge

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Syringe filters (0.45 µm)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of Disperse Red 153 to several sealed flasks, each containing a

known volume of the chosen organic solvent. The presence of undissolved solid is crucial

to ensure saturation.

Place the flasks in a thermostatic shaker set to a constant temperature (e.g., 25 °C ± 0.5

°C).

Agitate the flasks for a predetermined time (e.g., 48-72 hours) to ensure that equilibrium

solubility is reached.

Sample Separation:

After the equilibration period, allow the flasks to stand undisturbed in the thermostatic bath

for at least 24 hours to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a pipette and filter it through a

syringe filter (0.45 µm) to remove any suspended particles. This step is critical to prevent

interference from undissolved dye.

Spectrophotometric Analysis:

Prepare a series of standard solutions of Disperse Red 153 of known concentrations in

the same organic solvent.
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Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Disperse Red 153 in that solvent.

Plot a calibration curve of absorbance versus concentration.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Calculation of Solubility:

Use the calibration curve to determine the concentration of the diluted sample.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as grams per liter (g/L) or milligrams per

milliliter (mg/mL).

Visualization of Workflows
The following diagrams, generated using Graphviz, illustrate the logical processes for solvent

selection and the experimental workflow for solubility determination.
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Start: Need to Dissolve
Disperse Red 153

Consult Qualitative Solubility Data
(e.g., Acetone, Chloroform, DMF are known solvents)

Select Potential Solvents

Consider Application Requirements
(e.g., Volatility, Toxicity, Polarity)

Experimentally Determine
Quantitative Solubility

If quantitative data
is unavailable

Final Solvent Selection

If qualitative data
is sufficient

Optimize Solvent System
(e.g., binary mixtures)
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Start: Prepare Materials
(Dye, Solvent, Glassware)

Add Excess Dye to Solvent in Flask

Equilibrate at Constant Temperature
with Agitation (e.g., 48h at 25°C)

Allow Undissolved Solids to Settle

Filter Supernatant (0.45 µm filter)

Measure Absorbance of Standards and Sample
at λmax using UV-Vis Spectrophotometer

Prepare Standard Solutions of Known Concentrations

Plot Calibration Curve
(Absorbance vs. Concentration)

Calculate Solubility of Sample
from Calibration Curve and Dilution Factor

End: Report Solubility Data
(e.g., in g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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